Cas no 1893850-80-0 (4-(oxolan-3-yloxy)-1H-pyrazole)

• Product Name: 4-(oxolan-3-yloxy)-1H-pyrazole
• CAS No: 1893850-80-0
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5407074
• Update Time: 2025-08-01

4-(oxolan-3-yloxy)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(oxolan-3-yloxy)-1H-pyrazole

• Inchi： 1S/C7H10N2O2/c1-2-10-5-6(1)11-7-3-8-9-4-7/h3-4,6H,1-2,5H2,(H,8,9)
• InChI Key： QQHOZATVQWCUDO-UHFFFAOYSA-N
• SMILES： N1C=C(OC2CCOC2)C=N1

Additional information on 4-(oxolan-3-yloxy)-1H-pyrazole

4-(Oxolan-3-yloxy)-1H-Pyrazole: A Comprehensive Overview

The compound with CAS No. 1893850-80-0, commonly referred to as 4-(oxolan-3-yloxy)-1H-pyrazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with an oxolane (tetrahydrofuran) moiety. The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, while the oxolane group introduces a cyclic ether structure, enhancing the molecule's versatility and reactivity.

Recent studies have highlighted the potential of 4-(oxolan-3-yloxy)-1H-pyrazole in various applications. For instance, researchers have explored its role as a building block in the synthesis of bioactive compounds. The pyrazole ring is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in drug discovery. The incorporation of the oxolane group further modulates the molecule's physicochemical properties, such as solubility and stability, which are critical for drug delivery systems.

In addition to its pharmacological applications, 4-(oxolan-3-yloxy)-1H-pyrazole has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its investigation as a ligand in the synthesis of metal-organic frameworks (MOFs) and other advanced materials. These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of 4-(oxolan-3-yloxy)-1H-pyrazole typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the cyclization of an appropriate precursor, followed by functionalization to introduce the oxolane group. The optimization of these reactions has been a focus of recent research efforts, with studies aiming to improve yield and selectivity while minimizing environmental impact.

From an analytical perspective, 4-(oxolan-3-yloxy)-1H-pyrazole has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into the molecule's electronic structure and bonding interactions, further aiding its application in various scientific domains.

In conclusion, 4-(oxolan-3-yloxy)-1H-pyrazole (CAS No. 1893850-80-0) is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an attractive target for researchers across multiple disciplines. As ongoing studies continue to uncover new properties and uses for this molecule, it is poised to play an increasingly important role in both academic research and industrial applications.